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Compound Name: Hypnorm

Cat. No.: B1201082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Hypnorm (a combination of

fentanyl citrate and fluanisone) as an anesthetic agent for ophthalmic surgery in rabbits. The

following sections outline recommended dosages, experimental procedures, and physiological

monitoring to ensure a safe and effective anesthetic event.

Data Presentation: Anesthetic Dosages and
Durations
The following tables summarize the recommended dosages for Hypnorm-based anesthetic

protocols in rabbits, suitable for ophthalmic surgical procedures.

Table 1: Hypnorm Anesthetic Protocols for Rabbits
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Anesthetic
Agent(s)

Dosage
Route of
Administration

Duration of
Action

Notes

Hypnorm®

(Fentanyl citrate

0.315 mg/mL,

Fluanisone 10

mg/mL)

0.5 mL/kg
Intramuscular

(IM)
30-60 minutes

Suitable for

minor

procedures and

diagnostic

techniques

where muscle

relaxation is not

required.[1]

Hypnorm® +

Diazepam

Hypnorm®: 0.3

mL/kgDiazepam:

2 mg/kg

Hypnorm®:

IMDiazepam:

Intraperitoneal

(IP) or

Intravenous (IV)

20-40 minutes

Provides good

muscle

relaxation for

major surgery.[1]

Hypnorm® +

Midazolam

Hypnorm®: 0.3

mL/kgMidazolam

: 2.0 mg/kg

Hypnorm®:

IMMidazolam: IP
20-40 minutes

Provides good

muscle

relaxation.[1] A

combination of

midazolam and

fentanyl-

fluanisone has

been shown to

produce good

surgical

anaesthesia.[1]

Table 2: Normal Physiological Parameters in Anesthetized Rabbits
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Parameter Normal Range

Rectal Temperature 38.5 to 40°C[2]

Heart Rate 180-250 beats per minute[3]

Respiratory Rate 40-60 breaths per minute[3]

Systolic Blood Pressure 92-135 mmHg[3]

Diastolic Blood Pressure 64-75 mmHg[3]

Mean Arterial Pressure 80-90 mmHg[3]

Experimental Protocols
This section details the methodology for utilizing Hypnorm anesthesia in rabbits undergoing

ophthalmic surgery, from pre-operative preparation to post-operative care.

Pre-Anesthetic Preparation
Animal Acclimation: To minimize stress, animals should be properly acclimated to the

laboratory environment.[1]

Health Assessment: A thorough health assessment should be conducted prior to anesthesia.

[1] This includes checking for any underlying diseases, particularly respiratory issues, as

rabbits are obligate nasal breathers.[3]

Fasting: Fasting is not generally required for rabbits as they do not vomit. However,

withholding food for 1-2 hours before a procedure can ensure the oral cavity is empty.[1]

Water should be available until just before anesthesia.[1]

Premedication: In some cases, a sedative or tranquilizer may be administered to reduce

anxiety during handling.[1]

Ophthalmic Preparation: Apply a sterile, non-medicated ophthalmic lubricant to the non-

operative eye to prevent corneal drying during the procedure.[4]

Anesthetic Induction and Maintenance
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Drug Preparation: Accurately calculate and prepare the required doses of all anesthetic

agents.[1]

Administration: Administer the drugs via the specified routes (IM, IP, or IV).[1] For

combinations, administer as a single injection if miscible, or as separate injections at the

appropriate sites.[1]

Monitoring Anesthetic Depth: Continuously monitor the animal for the desired level of

anesthesia. This can be assessed by the loss of the pedal withdrawal reflex (toe pinch).[1]

However, be aware that prey species like rabbits may exhibit a fear response rather than a

true reflex, so this should be interpreted with caution.[2] The palpebral (blink) reflex can

indicate a medium depth of anesthesia, while the loss of the corneal reflex suggests a

dangerously deep plane.[5]

Supplemental Anesthesia: For prolonged procedures, supplemental doses of the anesthetic

agents may be required.[1] Alternatively, after induction with an injectable protocol,

anesthesia can be maintained with an inhalant anesthetic like isoflurane.[1]

Intraoperative Monitoring and Support
Continuous monitoring of vital signs is crucial throughout the anesthetic period.

Respiratory Rate and Pattern: Observe for signs of respiratory depression, a known side

effect of opioids like fentanyl.[1] Capnography can be used to monitor exhaled CO2.[5]

Heart Rate and Rhythm: Monitor cardiac activity using a stethoscope or ECG.

Body Temperature: Small mammals are prone to hypothermia during anesthesia.[1][6]

Provide a heat source to maintain normothermia (38.5-40°C).[2]

Fluid Support: For procedures lasting 30 minutes or more, providing fluid support is

important.[4]

Eye Position: For ophthalmic surgery, maintaining a central globe position is critical. A

retrobulbar block with a local anesthetic like lignocaine can help achieve this and may also

reduce intraocular pressure.
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Oxygen Supplementation: It is recommended to provide supplemental oxygen throughout

the procedure.[6]

Post-Operative Care
Recovery Environment: Place the animal in a quiet, warm, and clean environment for

recovery.[1]

Monitoring During Recovery: Continue to monitor vital signs until the animal is fully

conscious and mobile.[1] Pay close attention to respiratory and heart rate.[3]

Analgesia: The analgesic effects of fentanyl may persist post-procedure. However, for painful

procedures, additional post-operative analgesia should be provided.[1] Non-steroidal anti-

inflammatory drugs (NSAIDs) like meloxicam are commonly used.

Reversal Agents: In cases of severe respiratory depression or to expedite recovery, a

narcotic antagonist such as naloxone can be administered to reverse the effects of fentanyl.

[1] Buprenorphine, a mixed agonist/antagonist, can reverse respiratory depression while

maintaining some analgesia.[1]

Nutrition and Hydration: Ensure the rabbit starts eating and drinking as soon as possible

after recovery. Syringe feeding a critical care formula may be necessary if the rabbit is

reluctant to eat on its own.

Incision Site Monitoring: The surgical site should be kept clean. An Elizabethan collar may be

necessary to prevent the rabbit from interfering with the incision, though this can be stressful.

[7]

Visualizations
Experimental Workflow for Hypnorm Anesthesia in
Rabbit Ophthalmic Surgery
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Caption: Workflow of Hypnorm anesthesia for rabbit ophthalmic surgery.
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Signaling Pathway: Mechanism of Action of Hypnorm
Components
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Caption: Mechanism of action of Fentanyl and Fluanisone in Hypnorm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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